
A Technical Guide to the Refractive Index of
Urethane Acrylate Polymers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Urethane acrylate

Cat. No.: B1259557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the refractive index of urethane
acrylate polymers, materials crucial in the development of advanced optical coatings,

waveguides, and various drug delivery systems. The refractive index is a fundamental optical

property that dictates how light propagates through a material, making its precise control and

measurement paramount for the design and modeling of optical components. This document

details the factors influencing the refractive index of urethane acrylates, presents quantitative

data for various formulations, and outlines detailed experimental protocols for its measurement.

Factors Influencing the Refractive Index of Urethane
Acrylate Polymers
The refractive index of a polymer is intrinsically linked to its chemical structure and

composition. For urethane acrylates, several key factors can be manipulated to tune this

critical property:

Aromatic Content: The incorporation of bulky, conjugated, or aromatic substituents

significantly increases the refractive index. Molecules containing multiple aromatic rings,

such as those derived from bisphenol-A, exhibit higher refractive indices.[1] For instance, a

bisphenol-A epoxy diacrylate has a refractive index of 1.557.[1] Similarly, the synthesis of a

2-naphthol epoxy-modified urethane acrylate (2-NEUA) resulted in a high refractive index of

1.611, attributed to its increased aromatic ring density.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1259557?utm_src=pdf-interest
https://www.benchchem.com/product/b1259557?utm_src=pdf-body
https://www.benchchem.com/product/b1259557?utm_src=pdf-body
https://www.benchchem.com/product/b1259557?utm_src=pdf-body
https://www.benchchem.com/product/b1259557?utm_src=pdf-body
https://www.benchchem.com/product/b1259557?utm_src=pdf-body
https://www.benchchem.com/product/b1259557?utm_src=pdf-body
https://www.radtech.org/2014proceedings/papers/technical-conference/Electronics/Emerson%20-%20Introduction%20of%20UV-EB%20curable%20high%20refractive%20index%20monomers%20and%20oligomers%20for%20optical%20films.pdf
https://www.radtech.org/2014proceedings/papers/technical-conference/Electronics/Emerson%20-%20Introduction%20of%20UV-EB%20curable%20high%20refractive%20index%20monomers%20and%20oligomers%20for%20optical%20films.pdf
https://www.benchchem.com/product/b1259557?utm_src=pdf-body
https://www.researchgate.net/publication/257394281_Preparation_and_properties_of_photocurable_high_refractive_2-naphthol_epoxy-modified_urethane_acrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Halogenation: Introducing halogens, such as bromine, into the polymer structure is a well-

established method for elevating the refractive index.[1] A brominated version of bisphenol-A

epoxy diacrylate, for example, possesses a refractive index of 1.588.[1] However, the use of

halogenated compounds is increasingly restricted due to environmental concerns.[1]

Sulfur and Heteroatom Content: The inclusion of sulfur or other heteroatoms can also lead to

a higher refractive index.[1][3][4] Researchers have developed sulfur-containing UV-curable

oligomers with refractive indices ranging from 1.56 to 1.62 in their liquid state, which can

increase by 1-5% upon UV curing.[3][4]

Nanoparticle Incorporation: The dispersion of high refractive index metal-oxide nanoparticles,

such as those based on zirconium or hafnium, into the urethane acrylate matrix can

effectively increase the overall refractive index of the composite material.

Fluorination: Conversely, to achieve a low refractive index, fluorination is a common strategy.

[5][6] Fluorinated urethane acrylates are utilized in applications requiring anti-reflective

coatings. Commercially available low-refractive index polymer coating formulations have

cured indices in the range of 1.36 to 1.42.[6]

Quantitative Data on the Refractive Index of
Urethane Acrylate Polymers
The following tables summarize the refractive index values for a variety of urethane acrylate
oligomers and formulations, as reported in the literature and technical data sheets.

Table 1: Refractive Index of Various Urethane Acrylate Oligomers
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Product/De
scription

Type
Functionalit
y

Refractive
Index (nD
@ 25°C
unless
specified)

Viscosity
(cP)

Source

BR-941

Aliphatic

Polyester

Urethane

Acrylate

6 1.496
4,000 @

60°C
[7]

Urethane

Acrylate

Methacrylate

Resin

- -
1.487 @

20°C

3,000 @

25°C

QU-200

Aliphatic

Urethane

Acrylate

2 1.482
6,200 @

60°C
[8]

QU-220

Aliphatic

Urethane

Acrylate / 5%

HDDA

2 1.477 60,000 [8]

QU-234

Aromatic

Urethane

Acrylate /

20% TPGDA

3 1.499
3,100 @

60°C
[8]

QU-310

Aliphatic

Urethane

Acrylate

3 1.494 71,000 [8]

QU-680

Silane

Modified

Aliphatic

Urethane

Acrylate

6 1.491
4,450 @

60°C
[8]
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QU-710

Aliphatic

Urethane

Acrylate

9 1.496 100,000 [8]

QU-2200

Aromatic

Urethane

Acrylate /

20% TPGDA

2 1.508 35,000 [8]

Sinomer®

UVU6257 AD

Aliphatic

Urethane

Acrylate

-
1.5090 ±

0.005

300,000 -

700,000 @

40°C

[9]

Sinomer®

UVU6256 NM

Aliphatic

Urethane

Acrylate

-
1.4794 ±

0.005

150,000 -

170,000 @

40°C

[9]

Table 2: High Refractive Index Urethane Acrylate Formulations
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Formulation
Description

Key
Components

Refractive
Index (Liquid)

Refractive
Index (Cured
Film)

Source

Sulfur-containing

Melamine &

Urethane

Acrylates

Melamine,

Urethane

Acrylates, Sulfur

compounds

1.56 - 1.62
Increases by 1-

5% upon curing
[3]

Sulfur-containing

Melamine &

Urethane

Acrylates

Melamine,

Urethane

Acrylates, Sulfur

compounds

1.552 - 1.615 1.559 - 1.660 [4]

2-Naphthol

Epoxy-Modified

Urethane

Acrylate (2-

NEUA)

2-Naphthol,

Diisocyanate,

Acrylate

1.611 - [2]

Biphenyl Acrylate

& Bisfluorene

Diacrylate based

Aromatic groups - - [1]

Brominated

Bisphenol-A

Epoxy Diacrylate

Bromine,

Bisphenol-A
1.588 - [1]

Table 3: Low Refractive Index Urethane Acrylate Formulations

| Formulation Description | Key Components | Refractive Index (Cured Film) | Source | |---|---|---

|---|---| | Fluorinated Urethane Acrylate | Fluorinated moieties | 1.31 - 1.40 |[6] | |

Perfluoropolyether Urethane Acrylate based | Perfluoropolyether | 1.32 - 1.36 |[6] |

Synthesis of Urethane Acrylates
The synthesis of urethane acrylates typically involves a two-step process.[10] In the first step,

a polyol (polyester or polyether) reacts with an excess of a diisocyanate to form an isocyanate-

terminated prepolymer. In the second step, this prepolymer is "capped" with a hydroxy-
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functional acrylate, such as 2-hydroxyethyl acrylate (HEA).[10] The reaction progress is often

monitored by infrared (IR) spectroscopy, tracking the disappearance of the characteristic NCO

peak around 2270 cm⁻¹.[10]
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(e.g., Polyester, Polyether)

Isocyanate-Terminated
Prepolymer (D-P)

Diisocyanate (D)
(e.g., IPDI, TDI)

Hydroxy-functional Acrylate (A)
(e.g., HEA)

Urethane Acrylate
Oligomer (A-D-P-D-A)

Catalyst

Heat

Click to download full resolution via product page

Caption: General two-step synthesis pathway for urethane acrylate oligomers.

Experimental Protocols for Refractive Index
Measurement
Accurate and reproducible measurement of the refractive index is crucial. The following are

detailed methodologies for common techniques used for polymer thin films.

Protocol 1: Spectroscopic Ellipsometry
Spectroscopic ellipsometry is a highly sensitive, non-destructive optical technique that

measures the change in polarization of light upon reflection from a thin film.[11] It can

determine both the refractive index and the thickness of the film with high accuracy.[11]
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Methodology:

Instrument Setup and Calibration:

Turn on the light source and allow it to stabilize.

Perform instrument calibration according to the manufacturer's instructions, typically using

a reference sample like a bare silicon wafer.[11]

Measurement:

Mount the urethane acrylate polymer thin film sample on the stage.

Align the sample to ensure the light beam reflects from the center of the film.[11]

Set the measurement parameters, including the wavelength range and the angle of

incidence (a common starting point is 70°).[11]

Acquire the ellipsometric parameters, Psi (Ψ) and Delta (Δ), as a function of wavelength.

[11]

Data Analysis:

Open the acquired data in the ellipsometry software.

Build an optical model that represents the sample structure (e.g., substrate/polymer

film/air).

Define the optical constants of the substrate (often known) and use a dispersion model

(e.g., Cauchy) for the polymer film.

Perform a fitting procedure to adjust the unknown parameters in the model (e.g., film

thickness and Cauchy parameters) to match the calculated Ψ and Δ values to the

experimental data.[11]

The refractive index spectrum of the polymer film is obtained from the best-fit model.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Refractive Index of Urethane
Acrylate Polymers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1259557#refractive-index-of-urethane-acrylate-
polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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